Cas no 1495241-34-3 (4-amino-N-(6-methoxypyridin-3-yl)-1,3-dimethyl-1H-pyrazole-5-carboxamide)

• Product Name: 4-amino-N-(6-methoxypyridin-3-yl)-1,3-dimethyl-1H-pyrazole-5-carboxamide
• CAS No: 1495241-34-3
• MF: C₁₂H₁₅N₅O₂
• MW: 261.279801607132
• MDL: MFCD22285503
• CID: 5219416
• PubChem ID: 66121433
• Update Time: 2025-06-13

4-amino-N-(6-methoxypyridin-3-yl)-1,3-dimethyl-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxamide, 4-amino-N-(6-methoxy-3-pyridinyl)-1,3-dimethyl-
• 4-amino-N-(6-methoxypyridin-3-yl)-1,3-dimethyl-1H-pyrazole-5-carboxamide

• MDL： MFCD22285503
• Inchi： 1S/C12H15N5O2/c1-7-10(13)11(17(2)16-7)12(18)15-8-4-5-9(19-3)14-6-8/h4-6H,13H2,1-3H3,(H,15,18)
• InChI Key： CMUPCCYLQWOPPS-UHFFFAOYSA-N
• SMILES： N1(C)C(C(NC2=CC=C(OC)N=C2)=O)=C(N)C(C)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 4-amino-N-(6-methoxypyridin-3-yl)-1,3-dimethyl-1H-pyrazole-5-carboxamide

Introduction to 4-amino-N-(6-methoxypyridin-3-yl)-1,3-dimethyl-1H-pyrazole-5-carboxamide (CAS No. 1495241-34-3)

4-amino-N-(6-methoxypyridin-3-yl)-1,3-dimethyl-1H-pyrazole-5-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 1495241-34-3, represents a structurally intriguing molecule with potential applications in drug discovery and development. The presence of multiple functional groups, including an amino group, a methoxypyridine moiety, and a dimethylpyrazole core, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The molecular structure of 4-amino-N-(6-methoxypyridin-3-yl)-1,3-dimethyl-1H-pyrazole-5-carboxamide is characterized by its heterocyclic framework, which includes a pyrazole ring substituted with carboxamide and dimethyl groups at the 1 and 3 positions, respectively. The nitrogen atom at the 5-position of the pyrazole ring is further linked to a pyridine derivative via an amide bond. This configuration not only enhances the compound's solubility and bioavailability but also provides multiple sites for interaction with biological targets.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. Among these, pyrazole derivatives have emerged as particularly promising candidates due to their broad spectrum of biological activities. The compound 4-amino-N-(6-methoxypyridin-3-yl)-1,3-dimethyl-1H-pyrazole-5-carboxamide is no exception and has been explored for its potential role in various pharmacological contexts.

One of the most compelling aspects of this compound is its ability to modulate biological pathways associated with inflammation, cancer, and neurodegenerative diseases. For instance, studies have suggested that pyrazole derivatives can inhibit the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory response. Additionally, the methoxypyridine moiety in the structure may contribute to interactions with specific receptors or proteins involved in cellular signaling.

The amino group at the 4-position of the pyrazole ring is particularly noteworthy as it provides a site for further derivatization. This functionality can be utilized to attach various pharmacophores or tags that enhance the compound's binding affinity or selectivity towards target proteins. Such modifications are crucial in drug design, where subtle changes in molecular structure can significantly impact biological activity.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to rapidly evaluate the potential of compounds like 4-amino-N-(6-methoxypyridin-3-yl)-1,3-dimethyl-1H-pyrazole-5-carboxamide in drug discovery pipelines. These methods allow for the prediction of molecular properties and interactions with biological targets, thereby accelerating the identification of lead compounds for further development.

In clinical settings, the compound has been investigated as a potential therapeutic agent for conditions where modulation of inflammatory pathways is beneficial. Preliminary studies have shown promising results in animal models of inflammation and pain management. The ability of 4-amino-N-(6-methoxypyridin-3-yl)-1,3-dimethyl-1H-pyrazole-5-carboxamide to interact with multiple targets suggests that it may offer a multitargeted approach to therapy, which could be advantageous over single-target drugs.

The synthesis of 4-amino-N-(6-methoxypyridin-3-yl)-1,3-dimethyl-1H-pyrazole-5-carboxamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are critical for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex heterocyclic framework.

The pharmacokinetic properties of this compound are also an area of active research. Understanding how 4-amino-N-(6-methoxypyridin-3-yl)-1,3-dimethyl-1H-pyrazole-5-carboxamide is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic efficacy and safety profile. Studies have begun to explore its stability under various physiological conditions and its interaction with metabolic enzymes.

One notable aspect of this compound's potential is its versatility as a scaffold for drug design. By modifying different functional groups or introducing new substituents, chemists can generate libraries of derivatives with tailored biological activities. This approach has been successful in identifying novel drugs that exhibit improved pharmacological profiles compared to their parent compounds.

The integration of machine learning and artificial intelligence into drug discovery has further enhanced the exploration of compounds like 4-amino-N-(6-methoxypyridin-3-yl)-1,3-dimethyl-1H-pyrazole-5-carboxamide. These technologies enable the prediction of molecular interactions and optimization of drug candidates more efficiently than traditional methods alone. As a result, researchers can now rapidly screen large databases of chemical structures to identify promising leads for further investigation.

In conclusion,4-amino-N-(6-methoxypyridin-3-y l)-1 , 3 -dimethyl - 1 H -pyrazole - 5 -carboxamide (CAS No . 149524 1 -34 - 3 ) represents a significant advancement in pharmaceutical chemistry . Its unique structural features , coupled with its potential biological activities , make it an attractive candidate for further research . As our understanding of disease mechanisms continues to evolve , compounds like this one will play an increasingly important role in developing innovative therapies . p >